Cas no 52344-41-9 (Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester
• CAS No: 52344-41-9
• MF: C₁₂H₁₇O₄P
• MW: 256.234744787216
• CID: 359862
• PubChem ID: 13345713
• Update Time: 2025-04-19

Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [3-(4-methylphenyl)-2-oxopropyl]-, dimethyl ester
• 1-dimethoxyphosphoryl-3-(4-methylphenyl)propan-2-one
• DTXSID50537679
• Dimethyl [3-(4-methylphenyl)-2-oxopropyl]phosphonate
• SCHEMBL10812724
• 52344-41-9

• Inchi： 1S/C12H17O4P/c1-10-4-6-11(7-5-10)8-12(13)9-17(14,15-2)16-3/h4-7H,8-9H2,1-3H3
• InChI Key： QDNWDZSISIUOJT-UHFFFAOYSA-N
• SMILES： P(CC(CC1C=CC(C)=CC=1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 256.08651
• Monoisotopic Mass: 256.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6